Cas no 1804166-69-5 (1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one
• CAS No: 1804166-69-5
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4974720
• Update Time: 2025-08-05

1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one

• Inchi： 1S/C10H9Br2IO/c11-5-8-1-7(2-9(13)3-8)4-10(14)6-12/h1-3H,4-6H2
• InChI Key： LWZMKSMFGCIOHK-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)C=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one (CAS No. 1804166-69-5)

1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1804166-69-5, is characterized by a brominated propanone core substituted with a phenyl ring bearing both an iodine atom and a bromomethyl group. Such structural motifs are often explored for their utility in synthesizing biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one consists of a ketone group (C=O) positioned at the second carbon of a propanone backbone. The presence of a bromine atom at the first carbon and a phenyl ring attached to the third carbon via a bromomethyl (–CH₂Br) substituent adds complexity to its reactivity. The phenyl ring itself is further functionalized with an iodine atom at the fifth position, creating a tri-substituted aromatic system. This combination of halogenated aromatic and aliphatic moieties makes the compound a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for halogenated aromatic compounds has surged due to their role as key intermediates in pharmaceutical synthesis. The bromo and iodo substituents on the phenyl ring enhance the electrophilicity of the aromatic system, facilitating nucleophilic aromatic substitution (SNAr) reactions. Additionally, the bromomethyl group serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures. These features have made 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one a valuable building block in the synthesis of heterocyclic compounds, which are prevalent in many drug candidates.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural framework suggests that it may serve as a precursor for molecules targeting various biological pathways. For instance, halogenated aromatic compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromine and iodine atoms may contribute to enhanced binding affinity to biological targets, a phenomenon often observed in halogenated drug molecules. Recent studies have highlighted the importance of halogen atoms in modulating pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug development.

The synthesis of 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the bromination of an appropriate ketone precursor followed by selective iodination of the phenyl ring. Subsequent introduction of the bromomethyl group via radical-mediated reactions or nucleophilic substitution completes the molecular architecture. These synthetic strategies underscore the compound's role as a versatile intermediate that can be tailored to meet specific structural requirements.

Advances in computational chemistry have further enhanced our understanding of how 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one behaves in biological systems. Molecular modeling studies have revealed that its halogenated aromatic core can interact with biological targets through hydrophobic and electrostatic interactions. The bromine and iodine atoms may also participate in polar interactions with amino acid residues or other functional groups within protein binding pockets. Such insights are invaluable for rational drug design, allowing chemists to optimize lead structures based on predicted binding affinities and pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to human diseases. The structural features of 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one make it an attractive candidate for designing inhibitors against enzymes such as kinases, phosphodiesterases, and metalloproteinases. These enzymes are often implicated in metabolic disorders, cancer, and inflammatory diseases. By leveraging its reactive sites—such as the ketone group for coordination with metal ions or nucleophilic attack—the compound can be incorporated into libraries of enzyme inhibitors for high-throughput screening.

In addition to its role in drug discovery, 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one has found applications in materials science and agrochemical research. Its ability to undergo cross-coupling reactions enables the synthesis of conjugated polymers and organic semiconductors used in electronic devices. Similarly, modifications derived from this compound have been explored as bioactive agents with potential applications in crop protection and pest control.

The growing interest in green chemistry has also influenced how 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one is utilized in synthetic protocols. Researchers are increasingly employing catalytic methods that minimize waste and improve atom economy. For example, palladium-catalyzed cross-coupling reactions allow for efficient functionalization without excessive use of hazardous reagents or solvents. Such environmentally conscious approaches align with broader industry trends toward sustainable chemical manufacturing.

Looking ahead, future research on 1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one is likely to focus on expanding its applications into novel therapeutic areas. The integration of machine learning algorithms with experimental data promises to accelerate lead optimization efforts by predicting promising derivatives based on structural patterns associated with biological activity. Furthermore, advances in biocatalysis may enable more efficient production methods for this compound using engineered enzymes instead of traditional chemical reagents.

In conclusion,1-Bromo-3-(3-(bromomethyl)-5-iodophenyl)propan-2-one (CAS No. 1804166-69-5) represents a structurally complex yet synthetically accessible molecule with broad utility across multiple scientific disciplines. Its unique combination of halogenated aromatic functionalities makes it an indispensable tool for pharmaceutical chemists seeking to develop innovative therapeutics while adhering to modern sustainability standards.